molecular formula C19H25N7S B6466656 4-(4-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-6-ethyl-2-(methylsulfanyl)pyrimidine CAS No. 2640903-32-6

4-(4-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-6-ethyl-2-(methylsulfanyl)pyrimidine

Cat. No.: B6466656
CAS No.: 2640903-32-6
M. Wt: 383.5 g/mol
InChI Key: ZVJKHPKTMMBCKI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(4-{2,5-Dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-6-ethyl-2-(methylsulfanyl)pyrimidine is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core fused with a piperazine ring and substituted pyrimidine. Its structure includes:

  • A 2,5-dimethylpyrazolo[1,5-a]pyrimidine moiety, which is a bicyclic system known for bioactivity in medicinal chemistry.
  • A piperazine linker at position 7 of the pyrazolo-pyrimidine core, enhancing solubility and modulating receptor interactions.
  • A 6-ethyl-2-(methylsulfanyl)pyrimidine substituent, which may influence electronic properties and binding affinity.

Properties

IUPAC Name

7-[4-(6-ethyl-2-methylsulfanylpyrimidin-4-yl)piperazin-1-yl]-2,5-dimethylpyrazolo[1,5-a]pyrimidine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H25N7S/c1-5-15-12-16(22-19(21-15)27-4)24-6-8-25(9-7-24)18-11-13(2)20-17-10-14(3)23-26(17)18/h10-12H,5-9H2,1-4H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZVJKHPKTMMBCKI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC(=NC(=N1)SC)N2CCN(CC2)C3=CC(=NC4=CC(=NN43)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H25N7S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

383.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Mechanism of Action

Target of Action

The primary targets of the compound “4-(4-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-6-ethyl-2-(methylsulfanyl)pyrimidine” are currently unknown. The compound contains a 2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-ol moiety

Mode of Action

The presence of a bond critical point in the region of a contact is indicative for attractive interactions, which could potentially influence its interaction with biological targets.

Biological Activity

The compound 4-(4-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-6-ethyl-2-(methylsulfanyl)pyrimidine is a complex organic molecule that has garnered attention for its potential biological activities. This article explores its synthesis, mechanisms of action, biological evaluations, and comparative studies with related compounds.

Chemical Structure and Properties

The molecular formula of the compound is C20H25N7SC_{20}H_{25}N_7S with a molecular weight of 363.5 g/mol. The structural formula can be represented as follows:

PropertyValue
Molecular FormulaC20H25N7S
Molecular Weight363.5 g/mol
IUPAC Name4-(4-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-6-ethyl-2-(methylsulfanyl)pyrimidine
InChI KeyPQABSIYJBQDFIS-UHFFFAOYSA-N

Synthesis

The synthesis of this compound typically involves multi-step reactions starting from readily available precursors. The process may include:

  • Formation of the pyrazolo[1,5-a]pyrimidine core through cyclization reactions.
  • Piperazine substitution at specific positions to introduce piperazinyl functionalities.
  • Methylsulfanyl and ethyl group modifications to finalize the structure.

The biological activity of this compound is primarily attributed to its interaction with various molecular targets, including enzymes and receptors involved in critical pathways such as:

  • Inhibition of Dihydrofolate Reductase (DHFR) : Similar compounds have shown promising inhibitory activity against Plasmodium falciparum DHFR, which is crucial for the survival of the malaria parasite. The binding affinity and inhibitory constants (Ki) can vary significantly among derivatives, indicating structure-activity relationships that warrant further investigation .

Biological Evaluations

Recent studies have highlighted the potential of this compound in various biological assays:

  • Antimicrobial Activity : Preliminary assessments indicate that derivatives exhibit varying degrees of antimicrobial properties against both bacterial and fungal strains .
  • Antiparasitic Activity : In vitro assays have demonstrated that compounds similar to this one can inhibit Plasmodium falciparum growth effectively, with IC50 values ranging from nanomolar to micromolar concentrations depending on structural modifications .
  • Cellular Assays : The compound's effects on cellular proliferation and apoptosis have been evaluated in cancer cell lines, showing potential anticancer properties that require further elucidation through detailed mechanistic studies.

Comparative Studies

A comparison with other pyrazolo[1,5-a]pyrimidine derivatives reveals distinct differences in biological activity based on structural variations:

Compound NameBiological Activity Description
2,5-Dimethylpyrazolo[1,5-a]pyrimidin-7-olModerate inhibition of DHFR; lower potency than target compound .
N,N-Diethyl-2-(2-(4-hydroxyphenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidin-3-yl)acetamideExhibited significant cytotoxicity against various cancer cell lines .

Case Studies

Several case studies have explored the pharmacological profiles of similar compounds:

  • A study focusing on a series of pyrimidine derivatives revealed that modifications at the 6-position significantly enhanced DHFR inhibition .
  • Another investigation into pyrazole-based compounds found promising results in inhibiting viral replication in cell-based assays .

Comparison with Similar Compounds

Pyrazolo[1,5-a]pyrimidine Derivatives

Compounds like 5-(4-methoxyphenyl)-2-phenylpyrazolo[1,5-a]pyrimidin-7(4H)-one (MK66) and 5-(3,5-dimethoxyphenyl)-2-isopropylpyrazolo[1,5-a]pyrimidin-7(4H)-one (MK13) share the pyrazolo-pyrimidine backbone but differ in substituents. These derivatives often exhibit modified electronic profiles due to electron-donating (e.g., methoxy) or withdrawing (e.g., nitro) groups, impacting reactivity and bioactivity .

Compound Substituents (Position) Key Properties Reference
Target Compound 2,5-dimethyl (pyrazolo core); piperazine linker Potential solubility modulation
MK66 4-methoxyphenyl (C5); phenyl (C2) Enhanced π-π stacking
MK13 3,5-dimethoxyphenyl (C5); isopropyl (C2) Increased steric bulk

Piperazine-Containing Analogs

The patent-derived compound 2-(4,6-dimethylpyrazolo[1,5-a]pyrazin-2-yl)-7-(1-propylpiperidin-4-yl)-4H-pyrido[1,2-a]pyrimidin-4-one highlights the role of piperazine/piperidine in improving pharmacokinetic properties. The target compound’s piperazine linker may similarly enhance blood-brain barrier penetration or target engagement .

Methylsulfanyl and Ethyl Substituents

The 2-(methylsulfanyl) group in the target compound is structurally akin to derivatives in , where 5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidine-2-methylsulfanyl analogs demonstrated herbicidal and fungicidal activity. The ethyl group at C6 may confer hydrophobicity, analogous to the isopropyl group in MK13, which improved bioactivity in pyrazolo-pyrimidines .

Herbicidal and Fungicidal Potential

reports that triazolo-pyrimidine derivatives with methylsulfanyl groups exhibit 30–50% inhibition of Amaranthus retroflexus (weed) at 100 μg/mL.

Pharmacological Relevance

Pyrazolo-pyrimidines with arylpiperazine substituents (e.g., MK63, MK74) have been explored for CNS targets due to piperazine’s ability to interact with serotonin or dopamine receptors. The target compound’s piperazine linker positions it as a candidate for neurological or anticancer drug development .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.